Cas no 56878-33-2 (2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulfophenyl)azo]-, tetrasodiumsalt (9CI))

• Product Name: 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulfophenyl)azo]-, tetrasodiumsalt (9CI)
• CAS No: 56878-33-2
• MF: C₃₃H₂₀N₆Na₄O₁₅S₄
• MW: 960.762186050415
• CID: 376294
• PubChem ID: 135571053
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulfophenyl)azo]-, tetrasodiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulfophenyl)azo]-, tetrasodiumsalt (9CI)
• tetrasodium 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulphonatophenyl)azo]naphthalene-2-sulphonate]
• tetrasodium,4-oxo-7-[[5-oxo-7-sulfonato-6-[(4-sulfonatophenyl)hydrazinylidene]naphthalen-2-yl]carbamoylamino]-3-[(4-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
• tetrasodium (3E)-4-oxo-7-[({(6E)-5-oxo-7-sulfonato-6-[2-(4-sulfonatophenyl)hydrazinylidene]-5,6-dihydronaphthalen-2-yl}carbamoyl)amino]-3-[2-(4-sulfonatophenyl)hydrazinylidene]-3,4-dihydronaphthalene-2-sulfonate
• Tetrasodium 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((4-sulphonatophenyl)azo)naphthalene-2-sulphonate)
• 56878-33-2
• NS00053912
• EINECS 260-418-6

• Inchi： 1S/C33H24N6O15S4.4Na/c40-31-25-11-5-21(13-17(25)15-27(57(49,50)51)29(31)38-36-19-1-7-23(8-2-19)55(43,44)45)34-33(42)35-22-6-12-26-18(14-22)16-28(58(52,53)54)30(32(26)41)39-37-20-3-9-24(10-4-20)56(46,47)48;;;;/h1-16,40-41H,(H2,34,35,42)(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b38-36+,39-37+;;;;
• InChI Key： RVBPEPBHFLAQTE-ZSUWMTHCSA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])O)=O)O)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 959.9463
• Monoisotopic Mass: 959.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 62
• Rotatable Bond Count: 6
• Complexity: 2010
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 386A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 359.83